![molecular formula C7H14ClN3O2 B6255891 {[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]methyl}(methyl)amine hydrochloride CAS No. 1807982-46-2](/img/no-structure.png)
{[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]methyl}(methyl)amine hydrochloride
Description
The compound “{[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]methyl}(methyl)amine hydrochloride” is a solid substance . It contains an oxadiazole ring, which is a five-membered ring containing three carbon atoms, one nitrogen atom, and one oxygen atom . The oxadiazole ring is known to have various biological activities and is a part of many pharmacologically active compounds.
Molecular Structure Analysis
The molecular structure of this compound includes a 1,2,4-oxadiazole ring attached to a methoxyethyl group and a methylamine group . The presence of these functional groups could influence the compound’s reactivity and interactions with other molecules.Physical And Chemical Properties Analysis
This compound is a solid . Other physical and chemical properties such as melting point, boiling point, density, and solubility would need to be determined experimentally.Scientific Research Applications
Antimicrobial and Anticancer Activities
1,2,4-Oxadiazole derivatives have been synthesized and evaluated for their antimicrobial and anticancer activities. For instance, novel triazole derivatives, including those with 1,2,4-oxadiazole moieties, have shown good to moderate activities against various test microorganisms, suggesting their potential as antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007). Similarly, oxadiazole analogues have been developed with significant antiproliferative activity against different cancer cell lines, including leukemia, non-small lung cancer, and breast cancer, highlighting their promise as anticancer agents (Ahsan & Shastri, 2015).
Nematocidal Activity
Research into 1,2,4-oxadiazole derivatives containing a 1,3,4-thiadiazole amide group has revealed compounds with effective nematocidal activities. These compounds have shown promising results against Bursaphelenchus xylophilus, a significant pest, suggesting potential applications in agriculture as nematicides (Liu, Wang, Zhou, & Gan, 2022).
Energetic Materials
Derivatives based on 1,2,4-oxadiazole, such as 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan, have been investigated for their use in insensitive energetic materials. These compounds exhibit moderate thermal stabilities and high insensitivity towards impact and friction, making them suitable for safe energetic material applications (Yu, Cheng, Ju, Lu, Lin, & Yang, 2017).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for {[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]methyl}(methyl)amine hydrochloride involves the reaction of 2-methoxyethylamine with 2-chloroacetic acid to form 2-(2-methoxyethyl)glycine. This intermediate is then reacted with thionyl chloride to form the corresponding acid chloride, which is then reacted with 3-amino-5-methyl-1,2,4-oxadiazole to form the desired product. The product is then treated with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "2-methoxyethylamine", "2-chloroacetic acid", "thionyl chloride", "3-amino-5-methyl-1,2,4-oxadiazole", "hydrochloric acid" ], "Reaction": [ "2-methoxyethylamine is reacted with 2-chloroacetic acid in the presence of a base such as sodium hydroxide to form 2-(2-methoxyethyl)glycine.", "2-(2-methoxyethyl)glycine is then reacted with thionyl chloride to form the corresponding acid chloride.", "The acid chloride is then reacted with 3-amino-5-methyl-1,2,4-oxadiazole in the presence of a base such as triethylamine to form the desired product.", "The product is then treated with hydrochloric acid to form the hydrochloride salt." ] } | |
CAS RN |
1807982-46-2 |
Product Name |
{[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]methyl}(methyl)amine hydrochloride |
Molecular Formula |
C7H14ClN3O2 |
Molecular Weight |
207.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
